molecular formula C11H11ClFNS B8389362 7-Chloro-5-fluoro-2,4-dimethyl-3-methylthio-1H-indole

7-Chloro-5-fluoro-2,4-dimethyl-3-methylthio-1H-indole

Cat. No. B8389362
M. Wt: 243.73 g/mol
InChI Key: FPYYYRADHQVAFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Chloro-5-fluoro-2,4-dimethyl-3-methylthio-1H-indole is a useful research compound. Its molecular formula is C11H11ClFNS and its molecular weight is 243.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-5-fluoro-2,4-dimethyl-3-methylthio-1H-indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-5-fluoro-2,4-dimethyl-3-methylthio-1H-indole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H11ClFNS

Molecular Weight

243.73 g/mol

IUPAC Name

7-chloro-5-fluoro-2,4-dimethyl-3-methylsulfanyl-1H-indole

InChI

InChI=1S/C11H11ClFNS/c1-5-8(13)4-7(12)10-9(5)11(15-3)6(2)14-10/h4,14H,1-3H3

InChI Key

FPYYYRADHQVAFB-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=C(C=C1F)Cl)NC(=C2SC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 2-chloro-4-fluoro-5-methylaniline (1.655 g) in methylene chloride (100 ml) under nitrogen was treated at −65° C. with a solution of butylhypochlorite (1.126 g) in methylene chloride (5 ml), stirred at −65° C. for 10 min, treated at −65° C. with a solution of methylthioacetone (1.080 g) in methylene chloride (5 ml) stirred at −65° C. for 1 hour, treated at −65° C. with triethylamine (1.05 g) and allowed to reach ambient temperature. The solution was washed, dried (MgSO4) and evaporated. The residue was purified by silica chromatography using 25% acetone in isohexane as eluent to give the sub-title compound (1.704 g).
Quantity
1.655 g
Type
reactant
Reaction Step One
Quantity
1.126 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
1.08 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
1.05 g
Type
reactant
Reaction Step Three

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